2-(3-Chlorophenyl)-5-methylbenzoic acid

• IUPAC Name: 2-(3-chlorophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H11ClO2/c1-9-5-6-12(13(7-9)14(16)17)10-3-2-4-11(15)8-10/h2-8H,1H3,(H,16,17)
• InChI Key: JFURZCZJGGRILS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID30689549
• Molecular Weight: 246.69 g/mol
• CAS No.: 1261962-33-7

Description

2-(3-Chlorophenyl)-5-methylbenzoic acid is a substituted benzoic acid derivative featuring a chlorine atom at the 3-position of the phenyl ring and a methyl group at the 5-position of the benzoic acid core. This suggests that 2-(3-chlorophenyl)-5-methylbenzoic acid could be synthesized using similar methods with 3-chlorobenzoyl chloride.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Chlorophenyl)-5-methylbenzoic acid can be achieved through several synthetic routes. One common method involves the Suzuki-Miyaura coupling reaction, which is a widely used transition metal-catalyzed carbon-carbon bond-forming reaction. This reaction typically employs a boron reagent and a halogenated aromatic compound under mild conditions .

Industrial Production Methods

In industrial settings, the production of 2-(3-Chlorophenyl)-5-methylbenzoic acid may involve large-scale Suzuki-Miyaura coupling reactions. The choice of reagents and catalysts, as well as the optimization of reaction conditions, are crucial for achieving high yields and purity. Industrial processes often focus on cost-effectiveness and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(3-Chlorophenyl)-5-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

Reduction: The compound can be reduced to form alcohols or other reduced forms.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic substitution reactions typically require reagents like halogens (chlorine, bromine) and catalysts such as iron or aluminum chloride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acid derivatives, while reduction can produce alcohols.

Scientific Research Applications

2-(3-Chlorophenyl)-5-methylbenzoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a pharmaceutical agent or its role in drug development.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Chlorophenyl)-5-methylbenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing various biochemical pathways. The exact mechanism would require detailed studies to elucidate.

Comparison with Similar Compounds

Table 1: Physicochemical Properties of Selected Analogues

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties	Reference
2-(3-Chlorophenyl)-5-methylbenzoic acid*	C₁₄H₁₁ClO₂	246.69	Cl (3-phenyl), CH₃ (5-benzoic acid)	High lipophilicity (predicted)	Inferred
2-Chloro-5-(3-chloro-4-methylphenyl)benzoic acid	C₁₄H₁₀Cl₂O₂	281.13	Cl (2,3-phenyl), CH₃ (4-phenyl)	Increased steric hindrance
2-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]benzoic acid	C₁₅H₉ClN₂O₃	300.70	Cl (3-phenyl), oxadiazole ring	Enhanced π-π stacking capability
3-(3-Chloro-5-methylphenyl)-2-methylbenzoic acid	C₁₅H₁₃ClO₂	260.72	Cl (3-phenyl), CH₃ (3,5-phenyl)	Improved metabolic stability

*Predicted properties based on analogues.

• Chlorine vs.
• Heterocyclic Modifications : The introduction of an oxadiazole ring (as in ) introduces additional hydrogen-bonding and π-stacking interactions, which are absent in the parent benzoic acid structure.

Key Research Findings

Synthetic Versatility : Chlorophenyl-substituted benzoic acids serve as intermediates for complex heterocycles, such as thiazoles (e.g., 2-(3-chlorophenyl)-1,3-thiazole-4-carboxylic acid in ) and oxadiazoles .

Electronic Effects : The electron-withdrawing chlorine atom increases acidity at the carboxylic acid group, influencing salt formation and solubility profiles .